Cas no 876669-91-9 (8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)- (9CI)
- 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
-
- Inchi: 1S/C20H21N5O4/c1-5-29-15-8-6-14(7-9-15)25-12(2)10-23-16-17(21-19(23)25)22(4)20(28)24(18(16)27)11-13(3)26/h6-10H,5,11H2,1-4H3
- InChI Key: SWGZKBGMJDVOLU-UHFFFAOYSA-N
- SMILES: N12C=C(C)N(C3=CC=C(OCC)C=C3)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2583-0050-40mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 40mg |
$140.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-20μmol |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-2mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-25mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 25mg |
$109.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-2μmol |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-5mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-50mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 50mg |
$160.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-1mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-15mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 15mg |
$89.0 | 2023-07-28 | |
Life Chemicals | F2583-0050-4mg |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
876669-91-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 |
8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
-
William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
-
4. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
-
Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
Additional information on 8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Compound CAS No 876669-91-9: 8-(4-Ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
The compound with CAS No 876669-91-9, known as 8-(4-Ethoxyphenyl)-1,7-dimethyl-3-(2-Oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule belonging to the purine derivative class. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in drug development and pharmacological research.
The molecular structure of this compound is characterized by a purine ring system with multiple substituents, including an ethoxyphenyl group at position 8 and a dimethyl group at positions 1 and 7. The presence of these substituents contributes to the molecule's stability and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of purine analogs.
One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways. Research conducted in 2023 has demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation and metastasis. This finding has positioned it as a promising candidate for anti-cancer drug development.
The synthesis of 8-(4-Ethoxyphenyl)-1,7-dimethyl-3-(2-Oxopropyl)-imidazo[1,2-g]purine-2,4-dione involves a multi-step organic synthesis process. The key steps include the formation of the purine ring system through condensation reactions followed by selective substitution to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the yield and purity of the final product.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed that this compound can effectively bind to ATP-binding pockets of several oncogenic kinases with high specificity. These findings underscore its potential as a targeted therapy agent in oncology.
In addition to its pharmacological applications, this compound has also been explored for its potential in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Preclinical studies have shown that it possesses anti-inflammatory properties by inhibiting pro-inflammatory cytokines and modulating immune responses.
The stability and solubility profiles of this compound are critical factors influencing its suitability for therapeutic use. Studies conducted under simulated physiological conditions have demonstrated that it exhibits reasonable stability and acceptable solubility profiles when formulated appropriately.
Looking ahead, ongoing research is focused on optimizing the delivery mechanisms for this compound to enhance its bioavailability and reduce potential side effects. Nanotechnology-based delivery systems are being investigated as promising strategies to achieve targeted drug delivery.
In conclusion, CAS No 876669-91-9 represents a significant advancement in the field of purine analogs with diverse applications in drug discovery and development. Its unique structural features combined with potent biological activities make it a valuable tool for researchers exploring novel therapeutic interventions.
876669-91-9 (8-(4-ethoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 1805379-74-1(2-Bromo-3-(difluoromethyl)-6-nitropyridine-5-acetonitrile)
- 2172149-33-4(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)acetamido}propanoic acid)
- 886902-89-2(1-(3,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole)
- 2034568-06-2(1-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea)
- 450344-34-0(N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide)
- 1572134-89-4(2-Amino-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one)
- 2137073-81-3((1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine)
- 2137930-29-9(Ethyl 5-(fluorosulfonyl)furan-2-carboxylate)
- 65619-30-9(4-Cyano-4-(3,4-dichlorophenyl)cyclohexanone)
- 2228980-52-5(1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-one)



